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Compound of Interest

Compound Name: Acetoxyacetic acid

Cat. No.: B042962 Get Quote

The safe and compliant disposal of acetoxyacetic acid is a critical component of laboratory

safety and environmental responsibility. This guide provides detailed procedures for its proper

disposal, ensuring the safety of laboratory personnel and adherence to regulatory standards.

As a corrosive material, acetoxyacetic acid requires careful handling throughout its lifecycle,

from use to final disposal.

Immediate Safety and Handling
Before initiating any disposal procedure, it is imperative to be familiar with the hazards

associated with acetoxyacetic acid. It is a corrosive substance that can cause severe skin

burns and eye damage.[1] It is also harmful if swallowed, inhaled, or absorbed through the

skin.[2]

Personal Protective Equipment (PPE): When handling acetoxyacetic acid, including for

disposal, the following minimum PPE is required:

Gloves: Compatible chemical-resistant gloves.[2]

Eye Protection: Chemical safety goggles and a faceshield (8-inch minimum).[2]

Protective Clothing: A lab coat or other protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation,

use an appropriate government-approved respirator.[2]
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All disposal activities should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Step-by-Step Disposal Protocol
The primary method for disposing of acetoxyacetic acid is through a licensed hazardous

waste management service. It is classified under UN number 3261 as a corrosive solid, acidic,

organic, n.o.s., with a hazard class of 8 and packing group II.[2]

Waste Collection:

Collect waste acetoxyacetic acid in a dedicated, properly sealed, and chemically

compatible container.[3] The container must be free from damage and have a secure,

leak-proof closure.[3]

Do not mix acetoxyacetic acid with incompatible materials, such as strong bases or

strong oxidizing agents, in the same waste container.[2][3]

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."[4]

The label must also include the full chemical name, "Acetoxyacetic Acid Waste," and

explicitly state the associated hazards (e.g., "Corrosive").[4][5]

Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container at or near the point of generation, in a

designated Satellite Accumulation Area (SAA), under the control of laboratory personnel.

[3][4]

Ensure the SAA is in a well-ventilated area and that incompatible wastes are segregated

using physical barriers or secondary containment.[3]

Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

chemical waste disposal contractor to schedule a pickup.[4]
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Follow all institutional procedures for waste handover and documentation.

Prohibited Disposal Methods:

Do NOT dispose of acetoxyacetic acid in the regular trash.[3]

Do NOT pour acetoxyacetic acid down the sewer or drain.[3] This is a general rule for

hazardous chemicals and is particularly important for acids to prevent damage to plumbing

and harm to aquatic environments.

Emergency Procedures: Spill Cleanup
In the event of a small spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Neutralize: Cautiously cover the spill with a neutralizer such as dry lime, soda ash, or sodium

bicarbonate.[2]

Collect: Once neutralized, carefully scoop the material into a closed, labeled container for

hazardous waste disposal.[2]

Decontaminate: Wash the spill site thoroughly after the material has been picked up.[2]

Report: Report the spill to your laboratory supervisor and EH&S department as per your

institution's policy.

For large spills, evacuate the area and contact your institution's emergency response team

immediately.

Regulatory Framework
The disposal of hazardous waste, including acetoxyacetic acid, is governed by several

regulations. Key among these are:

Resource Conservation and Recovery Act (RCRA): This federal law establishes the

framework for the proper management of hazardous and non-hazardous solid waste.[3][6]
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Laboratories are considered generators of hazardous waste and must comply with RCRA

regulations.

Environmental Protection Agency (EPA): The EPA, under RCRA, has specific regulations for

hazardous waste generators. Subpart K of these regulations provides an alternative set of

standards for academic laboratories to manage hazardous waste.[3][7]

Occupational Safety and Health Administration (OSHA): OSHA's standard on "Occupational

Exposure to Hazardous Chemicals in Laboratories" (the Laboratory Standard) mandates

safe handling practices and training for laboratory personnel.[6]

Institutions are categorized as Very Small Quantity Generators (VSQG), Small Quantity

Generators (SQG), or Large Quantity Generators (LQG) based on the amount of hazardous

waste they produce monthly, which affects storage time limits and reporting requirements.[4]

Data Summary
The following table summarizes key data for acetoxyacetic acid.
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Property Value Reference

CAS Number 13831-30-6 [2]

Molecular Formula C4H6O4 [2]

Molecular Weight 118.09 g/mol [1][2]

Appearance Solid [5]

Melting Point 67-69 °C [2]

Boiling Point 141-142 °C at 12 mmHg [8]

UN Number 3261 [2]

Hazard Class 8 (Corrosive) [2]

Packing Group II [2]

GHS Hazard Codes
H314: Causes severe skin

burns and eye damage
[1]

Storage Class
8A: Combustible corrosive

hazardous materials

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of acetoxyacetic
acid.
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Caption: Workflow for the compliant disposal of acetoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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